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Compound of Interest

Compound Name: (3S)-5-Methylhexane-1,3-diamine
Cat. No.: B13212774
Get Quote

Executive Summary & Chemical Identity

(3S)-5-Methylhexane-1,3-diamine is a specialized chiral building block derived from the L-
Leucine scaffold.[1] Distinguished by its specific stereochemistry at the C3 position and a
flexible isohexyl side chain, this diamine serves as a critical intermediate in the synthesis of
peptidomimetics, kinase inhibitors, and chiral ligands for asymmetric catalysis.[1]

Its utility lies in the 1,3-diamine motif, which provides a unique "bite angle" for metal
coordination compared to the more common 1,2-diamines (e.g., ethylenediamine), and its
ability to introduce a specific hydrophobic bulk (isobutyl group) in a defined spatial orientation.

[1]
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Property

Detail

IUPAC Name

(3S)-5-methylhexane-1,3-diamine

Common Name

(S)-1,3-Diamino-5-methylhexane

1932317-46-8 (Free Base) / 2490322-99-9

CAS Number

(2HCI Salt)
Molecular Formula C7H1sN:2
Molecular Weight 130.23 g/mol

Chiral Center

C3 (S-configuration derived from L-Leucine)

SMILES

CC(C)CN

Physicochemical Properties

The physicochemical profile of (3S)-5-methylhexane-1,3-diamine is dominated by its dual

primary amine functionality and the lipophilic isobutyl tail.[1]
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Value
Property . . Context & Relevance
(Experimental/Predicted)

) Colorless to pale yellow Hygroscopic; often handled as
Physical State . _ o
viscous liquid HCI salt for stability.[1]
- ) High boiling point due to
Boiling Point ~185-195 °C (at 760 mmHQ) ) )
intermolecular H-bonding.[1]
) Less dense than water; typical
Density ~0.86 g/mL ) ) ]
for aliphatic amines.[1]
Strong base; forms stable
pKa (NH2) pKai = 10.5, pKaz = 8.8 dicationic salts at physiological
pH.
Amphiphilic; soluble in water
LogP ~0.65 and polar organic solvents

(MeOH, DMSO).

Confirmation of enantiopurity is
_ . [a]D dependent on N _
Optical Rotation critical (typically >98% ee
solvent/conc. _
required).

Structural Analysis & Stereochemistry

The molecule features a flexible ethylene backbone separating the two amine groups. The (3S)
stereocenter anchors the isobutyl group, directing steric bulk away from the metal center or
binding pocket.

Conformational Bias

In solution, the 1,3-diamine motif can adopt a chair-like conformation when chelated to metals,
forming a six-membered chelate ring.[1] This is distinct from the five-membered rings formed
by 1,2-diamines, offering:

e Wider Bite Angle: ~90-95° (vs. ~85° for 1,2-diamines).[1]

e Reduced Steric Crowding: The C3 substituent is equatorial in the most stable chair
conformers, minimizing 1,3-diaxial interactions.[1]
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Figure 1: Schematic of the six-membered chelate ring formed by (3S)-5-methylhexane-1,3-
diamine upon metal coordination.[1][2][3]

Synthesis & Manufacturing Routes

The synthesis of (3S)-5-methylhexane-1,3-diamine typically relies on the "Chiral Pool"
strategy, utilizing L-Leucine to establish the (S)-stereocenter.[1]

Route A: Homologation of L-Leucine (The "Beta-Amino"
Pathway)

This route preserves the chiral integrity of L-Leucine while extending the carbon chain.[1]
 Starting Material: L-Leucine (S-configuration).[1]
e Protection: Boc-protection of the amine (Boc-L-Leu-OH).[1]
e Homologation (Arndt-Eistert):
o Formation of mixed anhydride.
o Reaction with diazomethane to form diazoketone.[1]

o Wolff rearrangement in the presence of methanol to yield Boc-B-homoleucine methyl ester.

[1]
o Amidation: Conversion of the ester to a primary amide (NHs/MeOH).

o Reduction: Global reduction of the amide and the Boc-group (using LiAlH4 or BHs[1]- THF)
yields the 1,3-diamine.[1]

Route B: The Nitromethane Addition (Henry Reaction
Variant)

A more direct convergent route involving Leucinal.

e Precursor: (S)-N-Boc-Leucinal (Aldehyde derived from Leucine).[1]
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» Henry Reaction: Reaction with Nitromethane (CHsNOz2) catalyzed by a chiral copper complex
(or simple base if diastereoselectivity is controlled by the substrate) to form the (3-
nitroalcohol.[1]

e Reduction: Hydrogenation (Pd/C or Raney Ni) of the nitro group to an amine.

o Deoxygenation/Substitution: This route typically yields a 1,3-amino alcohol.[1] To get the
diamine, the hydroxyl group must be activated (Mesylate/Tosylate) and displaced by azide
(NaNs), followed by reduction (Staudinger reaction).
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Figure 2: The Arndt-Eistert Homologation route ensures retention of the (S)-configuration.[1]

Applications in Drug Discovery & Catalysis
Pharmaceutical Intermediate
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The (3S)-5-methylhexane-1,3-diamine scaffold acts as a peptidomimetic surrogate for the
Leucine-Glycine or Leucine-Alanine dipeptide bond.[1]

e Protease Inhibitors: The 1,3-diamine backbone mimics the transition state of peptide
hydrolysis.[1] The isobutyl group fits into the S1 or S1' hydrophobic pocket of enzymes (e.g.,
HIV protease, Renin).

» Kinase Inhibitors: Used as a solubilizing linker that projects the amine into the solvent front
while anchoring the inhibitor via the hydrophobic tail.

Chiral Ligand in Asymmetric Catalysis

Chiral 1,3-diamines are "privileged structures" in organometallic chemistry.[1]

o Asymmetric Hydrogenation: Used as a ligand for Ruthenium or Rhodium complexes (e.g.,
Noyori-type catalysts) for the reduction of ketones.[1]

o Organocatalysis: The diamine can function as a bifunctional catalyst (via H-bonding) for aldol
or Michael addition reactions.[1]

Handling, Safety, and Storage Protocols
Safety Profile (GHS Classification)

o Signal Word: DANGER

e Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1]
o H302: Harmful if swallowed.[1]

o Precautionary Measures: Wear nitrile gloves (double-gloving recommended), chemical
safety goggles, and a face shield.[1] Handle only in a functioning fume hood.

Storage & Stability

o Hygroscopicity: The free base is highly hygroscopic and will absorb CO:z from the air to form
carbamates.
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 Recommendation: Store as the dihydrochloride salt (2HCI) for long-term stability.[1]

» Conditions: Store at 2—8°C under an inert atmosphere (Argon or Nitrogen).

Analytical Validation

To verify the identity and purity of the compound before use:

e 1H NMR (DMSO-ds): Look for the doublet at ~0.9 ppm (isobutyl methyls) and the diagnostic
multiplet at ~2.8—-3.0 ppm (C3-H adjacent to amine).[1]

e Chiral HPLC: Use a Crownpak CR(+) or Chiralcel OD-H column to verify enantiomeric
excess (ee > 98%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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